Cas no 178168-21-3 ((5-Hydroxy-isoxazol-3-yl)-acetic acid)

• Product Name: (5-Hydroxy-isoxazol-3-yl)-acetic acid
• CAS No: 178168-21-3
• MF: C₅H₅NO₄
• MW: 143.097501516342
• CID: 112815
• Update Time: 2025-07-25

(5-Hydroxy-isoxazol-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetic acid,5-hydroxy-
• 2-(5-hydroxyisoxazol-3-yl)acetic acid
• (5-Hydroxy-isoxazol-3-yl)-acetic acid
• 3-Isoxazoleacetic acid, 5-hydroxy- (9CI)

• Inchi： 1S/C5H5NO4/c7-4(8)1-3-2-5(9)10-6-3/h2,6H,1H2,(H,7,8)
• InChI Key： SYRSNTMCCUHBTD-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 143.02185

Experimental Properties

• PSA: 83.56

(5-Hydroxy-isoxazol-3-yl)-acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (5-Hydroxy-isoxazol-3-yl)-acetic acid

Research Brief on (5-Hydroxy-isoxazol-3-yl)-acetic acid (CAS: 178168-21-3): Recent Advances and Applications

In recent years, (5-Hydroxy-isoxazol-3-yl)-acetic acid (CAS: 178168-21-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its isoxazole core and acetic acid functional group, has demonstrated versatile applications in drug discovery, medicinal chemistry, and biochemical studies. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of (5-Hydroxy-isoxazol-3-yl)-acetic acid has been optimized in recent studies, with particular emphasis on green chemistry approaches to enhance yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% under mild conditions. The study highlighted the importance of the hydroxyl group at the 5-position of the isoxazole ring, which plays a critical role in the compound's reactivity and biological interactions.

From a biological perspective, (5-Hydroxy-isoxazol-3-yl)-acetic acid has shown promising activity as a modulator of various enzymatic pathways. Recent research has identified its potential as an inhibitor of inflammatory mediators, particularly in the context of chronic inflammatory diseases. A preclinical study conducted in 2022 demonstrated that derivatives of this compound exhibited significant anti-inflammatory effects in murine models, with reduced side effects compared to conventional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory therapeutics.

In the realm of drug discovery, (5-Hydroxy-isoxazol-3-yl)-acetic acid has been explored as a building block for the synthesis of more complex pharmacophores. Its structural features make it particularly suitable for the development of kinase inhibitors, as evidenced by a 2023 patent application describing its incorporation into novel tyrosine kinase inhibitors for cancer treatment. The compound's ability to form stable hydrogen bonds with target proteins while maintaining favorable pharmacokinetic properties has been a key focus of these investigations.

Analytical characterization of (5-Hydroxy-isoxazol-3-yl)-acetic acid has also seen significant advancements. Recent studies employing high-resolution mass spectrometry and NMR spectroscopy have provided detailed insights into its structural dynamics and solution behavior. These analytical developments have been crucial for quality control in pharmaceutical applications and for understanding the compound's behavior in biological systems.

Looking forward, the potential applications of (5-Hydroxy-isoxazol-3-yl)-acetic acid appear broad and promising. Current research directions include its investigation as a potential therapeutic agent for neurodegenerative disorders, given its ability to cross the blood-brain barrier and modulate oxidative stress pathways. Additionally, its use as a versatile intermediate in the synthesis of bioactive molecules continues to be an active area of research in medicinal chemistry.

In conclusion, (5-Hydroxy-isoxazol-3-yl)-acetic acid (CAS: 178168-21-3) represents a compound of growing importance in chemical biology and pharmaceutical research. The recent advancements in its synthesis, biological evaluation, and therapeutic applications underscore its potential as a valuable tool in drug discovery and development. As research continues to uncover new aspects of its chemistry and biological activity, this compound is likely to remain a focus of scientific investigation in the coming years.